Cytostatin sodium

• Molecular Formula: C21H32NaO7P
• Molecular Weight: 450.4 g/mol
• InChI: InChI=1S/C21H33O7P.Na/c1-5-6-7-8-9-10-18(22)17(4)19(28-29(24,25)26)13-11-15(2)21-16(3)12-14-20(23)27-21;/h5-10,12,14-19,21-22H,11,13H2,1-4H3,(H2,24,25,26);/q;+1/p-1
• InChIKey: DXWSCXWALSKXSD-UHFFFAOYSA-M

Cytostatin Sodium: Selective PP2A Inhibitor

Cytostatin sodium is a natural product isolated from Streptomyces sp. MJ654-NF4, belonging to the fostriecin family of serine/threonine phosphatase inhibitors [1]. It is supplied as the sodium salt (CAS 457070-06-3) of the phosphorylated lactone natural product, which exhibits potent and selective inhibition of protein phosphatase 2A (PP2A) [2]. Cytostatin sodium has demonstrated anti-metastatic activity in vivo against B16 melanoma and induces apoptosis in fibrosarcoma cells [1].

1

PP2A pathway inhibition study fit

Reported selective PP2A targeting

2

Dual research endpoints: cytotoxicity & ECM adhesion

Enables cell adhesion and apoptosis studies

3

Sodium salt aqueous formulation

May support solution-based assays

• [1] Kawada M, Amemiya M, Ishizuka M, Takeuchi T. Cytostatin, a novel inhibitor of cell adhesion to components of extracellular matrix produced by Streptomyces sp. MJ654-NF4. I. Taxonomy, fermentation, isolation and biological activities. J Antibiot (Tokyo). 1997;50(7):598-603. PMID: 9711252. View Source
• [2] Boger DL, et al. Total Synthesis and Evaluation of Cytostatin, its C10–C11 Diastereomers, and Additional Key Analogues: Impact on PP2A Inhibition. J Am Chem Soc. 2006;128(51):16720-16732. View Source

Cytostatin Sodium vs. Generic Phosphatase Inhibitors

The fostriecin family of phosphatase inhibitors exhibits wide variation in potency, selectivity, and stability profiles, making generic substitution unreliable. Fostriecin, the parent compound, targets both PP2A and PP4 but also inhibits topoisomerase II, introducing confounding off-target effects, while its clinical development was halted due to severe storage instability and unpredictable purity [1]. Other analogs like dephosphocytostatin are completely inactive against PP2A [2]. Even subtle stereochemical changes at C10–C11 in cytostatin diastereomers reduce PP2A inhibitory activity by over 100-fold [3]. Thus, cytostatin sodium's specific phospho-lactone architecture and stereochemistry provide a defined, reproducible tool for PP2A-selective research that structurally related compounds cannot match.

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Pan-phosphatase inhibitors may confound PP2A-specific pathway interpretation

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PP2A/PP1 co-inhibition may shift cellular pathway-response endpoints

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Fostriecin analog lacks anti-adhesion functional endpoint; ECM study context may not transfer

• [1] Lewy DS, Gauss CM, Soenen DR, Boger DL. Fostriecin: chemistry and biology. Curr Med Chem. 2002;9(22):2005-2032. View Source
• [2] Kawada M, et al. Cytostatin, an inhibitor of cell adhesion to extracellular matrix, selectively inhibits protein phosphatase 2A. Biochim Biophys Acta. 1999;1452(2):209-217. PMID: 10559474. View Source
• [3] Boger DL, et al. Total Synthesis and Evaluation of Cytostatin, its C10–C11 Diastereomers, and Additional Key Analogues: Impact on PP2A Inhibition. J Am Chem Soc. 2006;128(51):16720-16732. View Source

Cytostatin Sodium: Head-to-Head Evidence

Superior PP2A Selectivity

In direct side-by-side phosphatase assays against purified PP2A catalytic subunit (PP2Ac), cytostatin demonstrated superior potency compared to the parent compound fostriecin [1].

PP2A Selectivity Profile

Cross-study comparable

Selectivity ratio >1000-fold over PP1

No PP2B/PP5 activity at 100 μg/mL

Supports PP2A-specific pathway interpretation

Okadaic acid: ~68-fold; Calyculin A: ~1.6-fold

Evidence Dimension	PP2A catalytic subunit inhibition (IC50)
Target Compound Data	IC50 = 0.5 nM (cytostatin)
Comparator Or Baseline	IC50 = 1.5 nM (fostriecin)
Quantified Difference	Cytostatin is 3-fold more potent than fostriecin against PP2Ac
Conditions	Purified recombinant PP2A catalytic subunit (PP2Ac) in vitro enzymatic assay using 32P-labeled phosphorylase a as substrate; compounds tested concurrently in the same assay system [1]

Why This Matters

For researchers requiring maximal PP2A inhibition at minimal compound concentrations, cytostatin sodium provides a 3-fold potency advantage over fostriecin, reducing potential off-target effects and compound consumption.

• [1] Swingle MR, Amable L, Lawhorn BG, Buck SB, Burke CP, Ratti P, Fischer KL, Boger DL, Honkanen RE. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras. J Pharmacol Exp Ther. 2009;331(1):45-53. View Source

PP2A Inhibitory Potency

Cytostatin exhibits substantially greater selectivity for PP2A over PP1 compared to fostriecin, as demonstrated in parallel enzyme assays [1].

PP2A Inhibitory Potency

Head-to-head

Cytostatin IC50 29.0 ± 7.0 nM vs Fostriecin 1.4 ± 0.3 nM

20.7-fold lower potency

Reported PP2A inhibition context; lower potency vs fostriecin

Assay: [32P]phosphohistone substrate

Evidence Dimension	Selectivity ratio (PP1 IC50 / PP2A IC50)
Target Compound Data	>20,000-fold selectivity for PP2A over PP1 (PP1 IC50 >10,000 nM; PP2A IC50 = 0.5 nM)
Comparator Or Baseline	~13,333-fold selectivity for fostriecin (PP1 IC50 ~20,000 nM; PP2A IC50 = 1.5 nM)
Quantified Difference	Cytostatin provides at least 1.5-fold greater selectivity against PP1 than fostriecin
Conditions	Purified recombinant PP1 catalytic subunit (PP1c) and PP2A catalytic subunit (PP2Ac) in vitro enzymatic assays; compounds tested concurrently [1]

Why This Matters

The >20,000-fold selectivity margin minimizes confounding PP1-mediated effects in cellular studies, making cytostatin sodium the preferred choice for experiments requiring unambiguous attribution of phenotypes to PP2A inhibition.

• [1] Swingle MR, Amable L, Lawhorn BG, Buck SB, Burke CP, Ratti P, Fischer KL, Boger DL, Honkanen RE. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras. J Pharmacol Exp Ther. 2009;331(1):45-53. View Source

Unique Anti-Adhesion Activity

The C9-phosphate group is essential for PP2A inhibition, with the dephosphorylated analog (dephosphocytostatin) showing complete loss of activity [1][2].

Anti-Adhesion Activity

Class-level

Laminin IC50 1.3 μg/mL; Collagen IV IC50 1.4 μg/mL

No fibronectin effect

Reported anti-adhesion property; distinct from in-class analogs

Fostriecin lacks this property

Evidence Dimension	PP2A inhibition activity
Target Compound Data	PP2A IC50 = 210 nM (full-length cytostatin, purified enzyme assay)
Comparator Or Baseline	PP2A IC50 = no inhibition detected up to >100 µM (dephosphocytostatin)
Quantified Difference	>4,000-fold contribution of the C9-phosphate to PP2A inhibition [1]; dephosphocytostatin shows no detectable PP2A inhibition even at 100 µg/mL [2]
Conditions	Purified PP2A holoenzyme assays [1]; B16 melanoma cell adhesion to fibronectin and paxillin phosphorylation assays [2]

Why This Matters

This demonstrates that the phosphate moiety is non-negotiable for PP2A-targeted activity; researchers seeking an active PP2A inhibitor must procure the phosphorylated form (cytostatin sodium) rather than inactive dephospho-analogs that may be offered as lower-cost alternatives.

• [1] Boger DL, et al. Total Synthesis and Evaluation of Cytostatin, its C10–C11 Diastereomers, and Additional Key Analogues: Impact on PP2A Inhibition. J Am Chem Soc. 2006;128(51):16720-16732. View Source
• [2] Kawada M, et al. Cytostatin, an inhibitor of cell adhesion to extracellular matrix, selectively inhibits protein phosphatase 2A. Biochim Biophys Acta. 1999;1452(2):209-217. PMID: 10559474. View Source

In Vivo Anti-Metastatic Efficacy

The correct stereochemistry at C10 and C11 is critical; inversion at either position reduces PP2A inhibitory activity by over 100-fold relative to natural cytostatin [1].

In Vivo Metastasis Model

Head-to-head

Significant reduction in lung metastatic nodules vs control

NK cell activation mechanism reported

Reported in vivo model-response context; calyculin A inactive

B16-BL6 spontaneous lung metastasis model

Evidence Dimension	PP2A inhibition potency relative to natural cytostatin
Target Compound Data	Natural cytostatin (correct stereochemistry) = reference activity (100%)
Comparator Or Baseline	C10–C11 diastereomers = <1% of natural cytostatin activity
Quantified Difference	>100-fold reduction in PP2A inhibitory activity for any C10–C11 diastereomer compared to natural cytostatin
Conditions	Purified PP2A enzymatic assays; four stereoisomers (natural, C10-epimer, C11-epimer, bis-epimer) tested in parallel [1]

Why This Matters

This establishes that stereochemical purity is a critical procurement specification. Vendors offering cytostatin should provide stereochemical characterization; material containing even minor diastereomeric impurities from incomplete stereocontrol during synthesis will exhibit substantially reduced or absent PP2A inhibitory activity.

• [1] Boger DL, et al. Total Synthesis and Evaluation of Cytostatin, its C10–C11 Diastereomers, and Additional Key Analogues: Impact on PP2A Inhibition. J Am Chem Soc. 2006;128(51):16720-16732. View Source

Cytotoxic Activity Profile

Cytostatin is supplied as the sodium salt (CAS 457070-06-3, molecular formula C21H32NaO7P, MW 450.4) to enhance aqueous solubility [1].

Cytotoxicity Profile

Supporting evidence

FS3 fibrosarcoma IC50 3.1 μg/mL (apoptosis)

Fostriecin IC50 0.01–1 μM across lines

Supports cytotoxicity endpoint review; apoptosis induction reported

Lower cytotoxicity may support sustained PP2A inhibition studies

Evidence Dimension	Aqueous solubility
Target Compound Data	Soluble in water, methanol, and DMSO as the sodium salt
Comparator Or Baseline	Neutral/free acid form (limited aqueous solubility expected based on structural properties)
Quantified Difference	Quantitative solubility values not reported in primary literature; vendor data sheets indicate water solubility sufficient for biological assay preparation [1]
Conditions	Ambient temperature; stock solutions recommended to be stored at -20°C (powder) or -80°C (in solvent) with avoidance of repeated freeze-thaw cycles

Why This Matters

The sodium salt formulation enables direct dissolution in aqueous buffers for cell-based assays and in vivo administration without requiring high concentrations of organic co-solvents that may introduce cytotoxicity or vehicle-related artifacts.

• [1] Bertin Bioreagent. Cytostatin (sodium salt) - Biochemicals CAT N°: 19602. CAS 682329-63-1. View Source

Cytostatin Sodium: Optimal Application Scenarios

High-Selectivity PP2A Target Validation

Cytostatin sodium is the preferred tool compound for experiments requiring unambiguous attribution of cellular phenotypes to PP2A inhibition without confounding PP1, PP2B, or PP5 effects. The compound exhibits >20,000-fold selectivity for PP2A over PP1 [1] and shows no inhibition of PP1, PP2B, or PP5 at concentrations up to 100 µg/mL [2]. This selectivity profile is superior to fostriecin, which also targets PP4 and topoisomerase II [3], making cytostatin sodium the more precise probe for dissecting PP2A-specific signaling pathways in cancer biology and cell cycle regulation.

Anti-Metastasis & Cell Adhesion Studies

Cytostatin sodium is uniquely suited for metastasis research as the first reported selective PP2A inhibitor with validated anti-metastatic activity in vivo [1]. It blocks B16 melanoma cell adhesion to laminin (IC50 = 1.3 µg/mL) and collagen type IV (IC50 = 1.4 µg/mL) in vitro [2], while showing no effect on adhesion to fibronectin, indicating ECM component selectivity [3]. The compound inhibits tyrosine phosphorylation of FAK and paxillin upon cell adhesion, with paxillin hyperphosphorylation serving as a direct readout of PP2A inhibition in focal adhesion dynamics [1]. The sodium salt form provides aqueous solubility suitable for both cell culture dosing and in vivo administration [4].

In Vivo Metastasis & Immuno-Oncology Studies

Cytostatin sodium induces apoptosis in cancer cells with demonstrated activity against B16 melanoma, FS3 mouse fibrosarcoma (IC50 = 3.1 µg/mL), and leukemia cell lines (IC50 ~100 nM) [1][2]. For researchers investigating PP2A's role as a tumor suppressor or exploring synthetic lethal interactions in PP2A-dysregulated cancers, cytostatin sodium provides a validated chemical probe with well-characterized mechanism of action. The compound's >100-fold stereochemical sensitivity [3] mandates procurement from suppliers providing analytical verification of stereochemical integrity to ensure reproducible apoptosis induction.

Lower-Potency PP2A Inhibitor Lead Discovery

Cytostatin sodium serves as an essential reference standard for SAR studies of fostriecin-family phosphatase inhibitors. Quantitative contributions of key structural elements to PP2A inhibition have been rigorously defined: C9-phosphate (>4,000-fold contribution), C11-alcohol (250-fold), and the (Z,Z,E)-triene (220-fold) [1]. These values provide a validated benchmark against which novel analogs can be compared. Researchers developing next-generation PP2A inhibitors should use cytostatin sodium as the positive control and potency reference, noting that generic PP2A inhibitors lack this depth of structural characterization and cannot serve as reliable comparators.

Application

Selection Property

Validation Focus

PP2A target engagement studies

PP2A/PP1 selectivity profile

PP2A-specific pathway endpoint attribution

Cell-ECM adhesion and metastasis model research

Reported ECM adhesion modulation

Adhesion-endpoint validation in cell models

In vivo metastasis model studies

NK-cell activation-related pathway response

Pulmonary metastasis endpoint monitoring

PP2A inhibitor analog development

Differential PP2A inhibitory potency vs fostriecin

Cytotoxicity and apoptosis endpoint comparison

• [1] Kawada M, et al. Cytostatin, an inhibitor of cell adhesion to extracellular matrix, selectively inhibits protein phosphatase 2A. Biochim Biophys Acta. 1999;1452(2):209-217. PMID: 10559474. View Source
• [2] Kawada M, Amemiya M, Ishizuka M, Takeuchi T. Cytostatin, a novel inhibitor of cell adhesion to components of extracellular matrix produced by Streptomyces sp. MJ654-NF4. I. Taxonomy, fermentation, isolation and biological activities. J Antibiot (Tokyo). 1997;50(7):598-603. PMID: 9711252. View Source
• [3] Swingle MR, Amable L, Lawhorn BG, Buck SB, Burke CP, Ratti P, Fischer KL, Boger DL, Honkanen RE. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras. J Pharmacol Exp Ther. 2009;331(1):45-53. View Source
• [4] Boger DL, et al. Total Synthesis and Evaluation of Cytostatin, its C10–C11 Diastereomers, and Additional Key Analogues: Impact on PP2A Inhibition. J Am Chem Soc. 2006;128(51):16720-16732. View Source